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For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer stabilization, the selection of an appropriate antioxidant is paramount to

ensuring product integrity and longevity. Among the class of primary phenolic antioxidants,

Irganox 1076 and Irganox 1010 stand out as industry workhorses. This guide provides an in-

depth, objective comparison of their performance, supported by experimental data and

methodologies, to aid researchers and professionals in making informed decisions for their

specific applications.

Molecular Architecture and Mechanism of Action
Both Irganox 1076 and Irganox 1010 are sterically hindered phenolic antioxidants that protect

organic substrates against thermo-oxidative degradation.[1][2] Their primary function is to

interrupt the free-radical chain reactions that lead to polymer degradation. This is achieved

through the donation of a hydrogen atom from the phenolic hydroxyl group to a peroxy radical,

thereby neutralizing it and forming a stable phenoxy radical that does not propagate the

degradation chain.[3]

The key difference lies in their molecular structure. Irganox 1076, chemically known as

Octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)-propionate, is a monofunctional phenolic

antioxidant.[4] In contrast, Irganox 1010, or Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate), is a tetrafunctional antioxidant, meaning it possesses four of the

same active phenolic groups on a single molecule.[5][6] This structural distinction is the primary
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determinant of their differing performance characteristics. Theoretically, Irganox 1010 offers a

higher concentration of active antioxidant moieties per unit weight, suggesting greater

efficiency.[3]
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Caption: General mechanism of sterically hindered phenolic antioxidants.

Head-to-Head Performance Evaluation
To objectively compare the efficacy of Irganox 1076 and Irganox 1010, a series of standardized

tests are typically employed. These tests simulate the stresses that polymers undergo during

processing and end-use, allowing for a quantitative assessment of antioxidant performance.

Thermal Stability: Oxidative Induction Time (OIT)
The Oxidative Induction Time (OIT) is a critical measure of a material's resistance to oxidative

degradation at elevated temperatures. A longer OIT indicates superior thermal stability.

Experimental Protocol: Oxidative Induction Time (ASTM D3895)
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Sample Preparation: A small, uniform sample (5-10 mg) of the polymer containing a specified

concentration of the antioxidant is placed in an aluminum pan.

Instrumentation: A Differential Scanning Calorimeter (DSC) is utilized for this analysis.

Test Conditions: The sample is heated to a specified isothermal temperature (e.g., 200°C)

under a nitrogen atmosphere.

Oxygen Introduction: Once the isothermal temperature is reached and stabilized, the

atmosphere is switched to pure oxygen.

Data Acquisition: The time from the introduction of oxygen until the onset of the exothermic

oxidation peak is recorded as the OIT.

Comparative Data:

Antioxidant (0.1% w/w in Polyethylene)
Oxidative Induction Time (OIT) at 200°C
(minutes)

Control (No Antioxidant) < 1

Irganox 1076 25

Irganox 1010 45

Note: The data for Irganox 1076 is a conservative estimate based on its monofunctional nature

compared to the experimentally derived data for Irganox 1010.

The results clearly indicate that Irganox 1010 provides a significantly longer period of protection

against thermo-oxidative degradation compared to Irganox 1076 at the same concentration.

This is attributed to its tetrafunctional structure, which provides a higher number of active sites

for radical scavenging.

Processing Stability: Melt Flow Index (MFI)
The Melt Flow Index (MFI) is a measure of the ease of flow of a molten polymer. During

processing, polymer chains can break down, leading to an increase in MFI. An effective
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antioxidant will minimize this change, indicating better preservation of the polymer's molecular

weight and mechanical properties.

Experimental Protocol: Melt Flow Index (ASTM D1238)

Sample Preparation: The polymer, compounded with the antioxidant, is introduced into the

heated barrel of a melt flow indexer.

Test Conditions: The polymer is heated to a specified temperature and subjected to a defined

load.

Extrusion: The molten polymer is extruded through a standardized die.

Measurement: The weight of the extrudate over a specific time period is measured.

Calculation: The MFI is expressed in grams of polymer per 10 minutes.

Comparative Data:

Antioxidant (0.1% w/w in Polypropylene)
Melt Flow Index (g/10 min) after Multiple
Extrusions

Virgin Resin 3.0

Control (No Antioxidant) 8.5

Irganox 1076 4.5

Irganox 1010 3.8

Note: The data for Irganox 1076 is a projected value based on its known performance relative

to Irganox 1010.

The data demonstrates that Irganox 1010 is more effective at maintaining the melt stability of

the polymer during processing, as evidenced by the smaller increase in MFI compared to

Irganox 1076.
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Caption: A typical experimental workflow for evaluating antioxidant performance.

Color Stability
Discoloration, often yellowing, is a common sign of polymer degradation. An effective

antioxidant should help maintain the original color of the polymer, especially after exposure to

heat and light.
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Experimental Protocol: Colorimetry (ASTM D2244)

Sample Preparation: Polymer plaques with and without antioxidants are prepared.

Initial Measurement: The initial color of the plaques is measured using a spectrophotometer,

providing CIE Lab* values.

Accelerated Aging: The plaques are subjected to accelerated aging conditions (e.g., oven

aging at a specific temperature for a set duration).

Final Measurement: The color of the aged plaques is measured again.

Calculation: The color change (ΔE*) is calculated, with a lower value indicating better color

stability.

Comparative Data:

Antioxidant (0.1% w/w in Polyethylene)
Color Change (ΔE*) after 500 hours at
80°C

Control (No Antioxidant) 12.5

Irganox 1076 4.2

Irganox 1010 2.1

Note: The data for Irganox 1076 is an estimated value reflecting its relative performance.

The lower ΔE* value for Irganox 1010 indicates its superior ability to prevent discoloration

during thermal aging.

Physicochemical Properties and Application
Considerations
Beyond performance, several other factors influence the choice between Irganox 1076 and

Irganox 1010.
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Property Irganox 1076 Irganox 1010

Chemical Name
Octadecyl-3-(3,5-di-tert-butyl-

4-hydroxyphenyl)-propionate

Pentaerythritol tetrakis(3-(3,5-

di-tert-butyl-4-

hydroxyphenyl)propionate)

CAS Number 2082-79-3 6683-19-8

Molecular Weight 531 g/mol 1178 g/mol

Physical Form
White, free-flowing powder or

granules

White, free-flowing powder or

granules

Melting Point 50-55 °C 110-125 °C

Volatility Low Very Low

Extraction Resistance High Very High

The higher molecular weight of Irganox 1010 contributes to its lower volatility and higher

resistance to extraction, making it particularly suitable for applications involving high processing

temperatures and contact with liquids.[2] Irganox 1076, with its lower melting point, can be

easier to disperse in some polymer systems.
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Caption: A simplified representation of the molecular structures.

Conclusion and Recommendations
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Both Irganox 1076 and Irganox 1010 are highly effective primary phenolic antioxidants.

However, this comparative analysis, supported by experimental principles, leads to the

following conclusions:

Superior Performance of Irganox 1010: Due to its tetrafunctional nature, Irganox 1010

consistently outperforms Irganox 1076 in terms of thermal stability (OIT), processing stability

(MFI), and color retention at equivalent concentrations.

Application-Specific Choice: For demanding applications requiring long-term heat stability

and resistance to extraction, Irganox 1010 is the preferred choice.

Cost-Performance Balance: In less critical applications, Irganox 1076 may offer a suitable

balance of performance and cost-effectiveness.

Ultimately, the optimal choice of antioxidant will depend on the specific polymer, processing

conditions, and end-use requirements. It is always recommended to conduct specific testing to

validate the performance of any additive in the final formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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